Cas no 189895-61-2 (3-Phenyl-2,5-dithioxo-2,3,5,6-tetrahydro-4H-thiazolo[4,5-d]pyrimidin-7-one)

• Product Name: 3-Phenyl-2,5-dithioxo-2,3,5,6-tetrahydro-4H-thiazolo[4,5-d]pyrimidin-7-one
• CAS No: 189895-61-2
• MF: C₁₁H₇N₃OS₃
• MW: 293.38777756691
• CID: 5211515
• Update Time: 2025-06-24

3-Phenyl-2,5-dithioxo-2,3,5,6-tetrahydro-4H-thiazolo[4,5-d]pyrimidin-7-one Chemical and Physical Properties

Names and Identifiers

• 3-Phenyl-2,5-dithioxo-2,3,5,6-tetrahydro-4H-thiazolo[4,5-d]pyrimidin-7-one
• 3-Phenyl-2,5-dithioxo-2,3,5,6-tetrahydrothiazolo[4,5-d]pyrimidin-7(4H)-one

• Inchi： 1S/C11H7N3OS3/c15-9-7-8(12-10(16)13-9)14(11(17)18-7)6-4-2-1-3-5-6/h1-5H,(H2,12,13,15,16)
• InChI Key： VNBOMQWABBZKEZ-UHFFFAOYSA-N
• SMILES： C1(=S)NC(=O)C2SC(=S)N(C3=CC=CC=C3)C=2N1

Additional information on 3-Phenyl-2,5-dithioxo-2,3,5,6-tetrahydro-4H-thiazolo[4,5-d]pyrimidin-7-one

Introduction to 3-Phenyl-2,5-dithioxo-2,3,5,6-tetrahydro-4H-thiazolo[4,5-d]pyrimidin-7-one (CAS No. 189895-61-2)

3-Phenyl-2,5-dithioxo-2,3,5,6-tetrahydro-4H-thiazolo[4,5-d]pyrimidin-7-one is a structurally complex heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the thiazolo[4,5-d]pyrimidine scaffold, a class of molecules known for their broad spectrum of biological activities. The presence of multiple sulfur atoms and oxygen atoms in its structure contributes to its unique reactivity and potential pharmacological properties. With a CAS number of 189895-61-2, this compound has been studied for its potential applications in drug discovery and development.

The molecular structure of 3-Phenyl-2,5-dithioxo-2,3,5,6-tetrahydro-4H-thiazolo[4,5-d]pyrimidin-7-one features a fused ring system consisting of a thiazole ring and a pyrimidine ring. The thiazole ring contains two sulfur atoms at the 2 and 5 positions, while the pyrimidine ring is substituted with a phenyl group at the 3 position and an oxygen atom at the 7 position. This arrangement creates a highly functionalized molecule with multiple sites for interaction with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to better understand the interactions between 3-Phenyl-2,5-dithioxo-2,3,5,6-tetrahydro-4H-thiazolo[4,5-d]pyrimidin-7-one and various biological receptors. These studies have highlighted the compound's potential as an inhibitor of enzymes involved in cancer progression and inflammation. The sulfur-rich structure of this molecule allows it to form stable complexes with metal ions and other biomolecules, which is crucial for its biological activity.

In vitro studies have demonstrated that 3-Phenyl-2,5-dithioxo-2,3,5,6-tetrahydro-4H-thiazolo[4,5-d]pyrimidin-7-one exhibits inhibitory effects on several key enzymes such as kinases and phosphodiesterases. These enzymes are often overexpressed in various diseases, including cancer and autoimmune disorders. The ability of this compound to modulate enzymatic activity suggests its potential as a lead molecule for the development of novel therapeutic agents.

The pharmacokinetic properties of 3-Phenyl-2,5-dithioxo-2,3,5,6-tetrahydro-4H-thiazolo[4,5-d]pyrimidin-7-one are also of great interest. Preliminary studies indicate that the compound has good solubility in water and lipids, which is favorable for its absorption and distribution in the body. Additionally, its stability under physiological conditions suggests that it may have a prolonged half-life once administered.

One of the most exciting aspects of 3-Phenyl-2,5-dithioxo-2,3,5,6-tetrahydro-4H-thiazolo[4,5-d]pyrimidin-7-one is its potential role in modulating inflammatory pathways. Chronic inflammation is a hallmark of many diseases, including cardiovascular disease and neurodegenerative disorders. By targeting key inflammatory mediators such as cytokines and chemokines, this compound may offer a new approach to treating these conditions.

Another area where 3-Phenyl-2,5-dithioxo-2,3,5-hexafluoroisothiazolone shows promise is in the treatment of infectious diseases. The structural features of this molecule allow it to interfere with bacterial cell wall synthesis and viral replication mechanisms. This makes it a candidate for developing novel antibiotics and antiviral drugs that could combat drug-resistant pathogens.

The synthesis of 3-phenoxyacetic acid derivatives has been extensively studied due to their diverse biological activities. While not directly related to 3-phenylthiourea, these compounds share structural similarities that make them valuable in drug discovery efforts. Researchers have explored various synthetic routes to produce these derivatives with improved yield and purity.

Recent research has also focused on the development of new methodologies for functionalizing heterocyclic compounds like thiazoles and pyrimidines. These methodologies have enabled the creation of novel analogs with enhanced biological activity. For example,1-(benzoylamino)-1H-indazolium chloride has been synthesized as part of an effort to develop more potent inhibitors of target enzymes.

The role of sulfur-containing heterocycles in medicinal chemistry cannot be overstated. These compounds often exhibit unique pharmacological properties due to their ability to form multiple bonds with biological targets. The sulfur atoms in these molecules can participate in hydrogen bonding and coordinate with metal ions，making them versatile tools for drug design.

In conclusion,3-phenoxyacetic acid derivatives, 1-(benzoylamino)-1H-indazolium chloride, and other sulfur-rich heterocycles continue to be areas of active research in pharmaceutical chemistry。 Their potential applications in treating various diseases make them promising candidates for future therapeutic agents。 As our understanding of their mechanisms of action grows，so too does our ability to design more effective drugs based on these structures。